Cas no 1042774-20-8 (6-[(pyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-[(pyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydroquinoline
• CAS No: 1042774-20-8
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 4569390
• PubChem ID: 28776107
• Update Time: 2025-06-26

6-[(pyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-(pyrrolidin-1-ylmethyl)-1,2,3,4-tetrahydroquinoline
• 6-[(pyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C14H20N2/c1-2-9-16(8-1)11-12-5-6-14-13(10-12)4-3-7-15-14/h5-6,10,15H,1-4,7-9,11H2
• InChI Key： CUPZZYBYKGACPN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(CN3CCCC3)C=C2)CCC1

Additional information on 6-[(pyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydroquinoline

6-[(Pyrrolidin-1-yl)methyl]-1,2,3,4-Tetrahydroquinoline and CAS No. 1042774-20-8: A Comprehensive Overview of Its Pharmacological Significance and Research Applications

6-[(Pyrrolidin-1-yl)methyl]-1,2,3,4-Tetrahydroquinoline is a structurally unique compound with a CAS No. 1042774-20-8 identifier, representing a promising candidate in the field of pharmaceutical research. This compound belongs to the class of 1,2,3,4-tetrahydroquinoline derivatives, which are known for their diverse biological activities, including neuroprotective, anti-inflammatory, and antitumor properties. Recent studies have highlighted its potential as a therapeutic agent for neurodegenerative diseases and inflammatory conditions, making it a focal point for researchers and drug developers.

The molecular structure of 6-[(Pyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydroquinoline is characterized by a pyrrolidin-1-yl group attached to the quinoline ring system. This structural feature is critical for its biological activity, as the pyrrolidin-1-yl moiety enhances the compound's interaction with specific protein targets. The 1,2,3,4-tetrahydroquinoline scaffold, a bicyclic heteroaromatic ring system, provides a versatile platform for modifying functional groups to optimize pharmacological properties. The combination of these structural elements contributes to the compound's unique pharmacological profile.

Recent advances in synthetic chemistry have enabled the efficient synthesis of 6-[(Pyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydroquinoline. A 2023 study published in Journal of Medicinal Chemistry reported a novel catalytic method for its preparation, which significantly reduces production costs and improves scalability. This development is crucial for transitioning the compound from laboratory research to potential clinical applications. The synthetic route involves a multi-step process that includes the formation of the 1,2,3,4-tetrahydroquinoline core through a ring-closing reaction, followed by the introduction of the pyrrolidin-1-yl group via a nucleophilic substitution mechanism.

The pharmacological activities of 6-[(Pyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydroquinoline have been extensively investigated in preclinical studies. Research conducted in 2022 demonstrated its potent neuroprotective effects in a mouse model of Parkinson's disease. The compound was shown to inhibit the aggregation of alpha-synuclein, a key pathological marker of the disease, and reduce oxidative stress in dopaminergic neurons. These findings suggest its potential as a therapeutic agent for neurodegenerative disorders. Additionally, in vitro studies have revealed its ability to modulate the expression of genes associated with neuroinflammation, further supporting its role in neuroprotection.

Another significant area of research involves the anti-inflammatory properties of 6-[(Pyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydroquinoline. A 2023 study published in Pharmacological Research highlighted its efficacy in suppressing inflammatory responses mediated by the NF-κB pathway. The compound was found to inhibit the phosphorylation of IκBα, thereby reducing the activation of NF-κB and the subsequent production of pro-inflammatory cytokines. This mechanism of action makes it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The therapeutic potential of 6-[(Pyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydroquinoline extends to its antitumor activities. A recent preclinical study published in Cancer Research demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. The compound was shown to target the Bcl-2 family of proteins, which play a critical role in cell survival and resistance to apoptosis. By disrupting the balance between pro-apoptotic and anti-apoptotic signals, 6-[(Pyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydroquinoline may offer a novel approach for the treatment of various cancers.

Despite its promising pharmacological profile, the development of 6-[(Pyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydroquinoline as a therapeutic agent requires further investigation. One of the key challenges is to optimize its pharmacokinetic properties, such as bioavailability and metabolic stability. A 2023 study in Drug Metabolism and Disposition explored the metabolic pathways of the compound in vivo and identified potential targets for chemical modification to enhance its therapeutic efficacy. These findings are essential for the design of more effective derivatives with improved pharmacological properties.

The safety profile of 6-[(Pyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydroquinoline is another critical aspect of its development. Preclinical toxicology studies have demonstrated its low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to evaluate its safety in humans and to determine the optimal dosing regimen. The compound's potential for drug interactions and its impact on organ function must also be thoroughly investigated before it can be considered for clinical application.

In conclusion, 6-[(Pyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydroquinoline represents a promising candidate for the treatment of neurodegenerative diseases, inflammatory conditions, and cancer. Its unique molecular structure and diverse pharmacological activities make it a valuable subject for further research. As synthetic methods continue to evolve and preclinical studies provide new insights, the compound may pave the way for the development of novel therapeutic agents with significant clinical impact.